Cas no 201050-00-2 (2-(Benzyldimethylsilyl)phenylmethanol)

• Product Name: 2-(Benzyldimethylsilyl)phenylmethanol
• CAS No: 201050-00-2
• MF: C₁₆H₂₀OSi
• MW: 256.414905548096
• MDL: MFCD20922837
• CID: 4633619
• Update Time: 2025-05-19

2-(Benzyldimethylsilyl)phenylmethanol Chemical and Physical Properties

Names and Identifiers

• o-(benzyldimethylsilyl)benzyl alcohol
• [2-(Benzyldimethylsilyl)phenyl]methanol
• HOMSiR Benzyl
• 2-(Benzyldimethylsilyl)benzyl alcohol
• 2-(Benzyldimethylsilyl)phenylmethanol

• MDL： MFCD20922837
• Inchi： 1S/C16H20OSi/c1-18(2,13-14-8-4-3-5-9-14)16-11-7-6-10-15(16)12-17/h3-11,17H,12-13H2,1-2H3
• InChI Key： BOXCAGWZQOVQPB-UHFFFAOYSA-N
• SMILES： C1(CO)=CC=CC=C1[Si](C)(C)CC1=CC=CC=C1

Additional information on 2-(Benzyldimethylsilyl)phenylmethanol

2-(Benzyldimethylsilyl)phenylmethanol: An Overview of Its Synthesis, Properties, and Applications

2-(Benzyldimethylsilyl)phenylmethanol (CAS No. 201050-00-2) is a versatile organic compound that has gained significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which combines a benzyldimethylsilyl protecting group with a phenylmethanol moiety. The presence of these functional groups endows the molecule with a range of useful properties, making it an important intermediate in various chemical processes.

The synthesis of 2-(Benzyldimethylsilyl)phenylmethanol typically involves the protection of a phenolic hydroxyl group using a benzyldimethylsilyl (BDMT) protecting group. This process is crucial for controlling reactivity and selectivity in subsequent reactions. One common method for its synthesis involves the reaction of 2-hydroxybenzyl alcohol with benzyldimethylchlorosilane in the presence of a base such as imidazole or triethylamine. The resulting product is then purified through standard techniques such as column chromatography.

The physical and chemical properties of 2-(Benzyldimethylsilyl)phenylmethanol are well-documented. It is a colorless liquid with a molecular weight of 234.37 g/mol. The compound exhibits good solubility in common organic solvents such as dichloromethane, ethyl acetate, and toluene, making it easy to handle in laboratory settings. Its boiling point is around 180-185°C at reduced pressure, and it has a melting point of -35°C.

In terms of its reactivity, 2-(Benzyldimethylsilyl)phenylmethanol can undergo various transformations that are useful in synthetic chemistry. For instance, the BDMT protecting group can be selectively removed under mild conditions using tetrabutylammonium fluoride (TBAF) or fluoride ion sources such as cesium fluoride. This deprotection step is often followed by further functionalization of the phenolic hydroxyl group, which can be used to introduce new functionalities or linkages in complex molecules.

2-(Benzyldimethylsilyl)phenylmethanol has found applications in several areas of research and industry. In medicinal chemistry, it serves as an important intermediate in the synthesis of bioactive compounds and pharmaceutical agents. For example, it can be used to prepare analogues of natural products with potential therapeutic properties. Recent studies have shown that derivatives of this compound exhibit promising activities against various diseases, including cancer and neurodegenerative disorders.

In materials science, 2-(Benzyldimethylsilyl)phenylmethanol is used as a building block for the synthesis of advanced materials such as polymers and supramolecular assemblies. Its unique combination of functional groups allows for the design and preparation of materials with tailored properties, such as enhanced solubility, stability, and biocompatibility. These materials have potential applications in drug delivery systems, sensors, and coatings.

The environmental impact of 2-(Benzyldimethylsilyl)phenylmethanol is an important consideration in its use and disposal. While the compound itself is not classified as hazardous, proper handling and disposal procedures should be followed to minimize any potential risks to human health and the environment. This includes storing the compound in well-ventilated areas and disposing of waste according to local regulations.

In conclusion, 2-(Benzyldimethylsilyl)phenylmethanol (CAS No. 201050-00-2) is a valuable compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structure and properties make it an essential intermediate in various chemical processes. Ongoing research continues to uncover new uses and potential benefits of this compound, further solidifying its importance in the scientific community.